Cas no 1851779-92-4 (CID 130516222)
CID 130516222 Chemical and Physical Properties
Names and Identifiers
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- CID 130516222
- 4-Pyridinemethanesulfonamide, 3-methyl-
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- MDL: MFCD31420965
- Inchi: 1S/C7H10N2O2S/c1-6-4-9-3-2-7(6)5-12(8,10)11/h2-4H,5H2,1H3,(H2,8,10,11)
- InChI Key: INOXWGUNBAYIFZ-UHFFFAOYSA-N
- SMILES: C1=NC=CC(CS(N)(=O)=O)=C1C
Experimental Properties
- Density: 1.330±0.06 g/cm3(Predicted)
- Boiling Point: 403.5±47.0 °C(Predicted)
- pka: 10.07±0.60(Predicted)
CID 130516222 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01049079-1g |
(3-Methylpyridin-4-yl)methanesulfonamide |
1851779-92-4 | 95% | 1g |
¥5971.0 | 2023-03-19 | |
| Ambeed | A1087767-1g |
(3-Methylpyridin-4-yl)methanesulfonamide |
1851779-92-4 | 95% | 1g |
$870.0 | 2024-04-22 | |
| Enamine | EN300-294852-0.05g |
(3-methylpyridin-4-yl)methanesulfonamide |
1851779-92-4 | 95.0% | 0.05g |
$827.0 | 2025-03-19 | |
| Enamine | EN300-294852-0.1g |
(3-methylpyridin-4-yl)methanesulfonamide |
1851779-92-4 | 95.0% | 0.1g |
$867.0 | 2025-03-19 | |
| Enamine | EN300-294852-0.25g |
(3-methylpyridin-4-yl)methanesulfonamide |
1851779-92-4 | 95.0% | 0.25g |
$906.0 | 2025-03-19 | |
| Enamine | EN300-294852-0.5g |
(3-methylpyridin-4-yl)methanesulfonamide |
1851779-92-4 | 95.0% | 0.5g |
$946.0 | 2025-03-19 | |
| Enamine | EN300-294852-1.0g |
(3-methylpyridin-4-yl)methanesulfonamide |
1851779-92-4 | 95.0% | 1.0g |
$986.0 | 2025-03-19 | |
| Enamine | EN300-294852-2.5g |
(3-methylpyridin-4-yl)methanesulfonamide |
1851779-92-4 | 95.0% | 2.5g |
$1931.0 | 2025-03-19 | |
| Enamine | EN300-294852-5.0g |
(3-methylpyridin-4-yl)methanesulfonamide |
1851779-92-4 | 95.0% | 5.0g |
$2858.0 | 2025-03-19 | |
| Enamine | EN300-294852-10.0g |
(3-methylpyridin-4-yl)methanesulfonamide |
1851779-92-4 | 95.0% | 10.0g |
$4236.0 | 2025-03-19 |
CID 130516222 Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on CID 130516222
Recent Advances in Chemical Biology and Pharmaceutical Research: Focus on CID 130516222 (1851779-92-4)
In recent years, the chemical biology and pharmaceutical research community has witnessed significant progress in the development of novel compounds with potential therapeutic applications. Among these, the compound with the CAS number 1851779-92-4, also known as CID 130516222, has emerged as a promising candidate for further investigation. This research briefing aims to provide an overview of the latest findings related to this compound, its mechanisms of action, and its potential applications in drug discovery and development.
CID 130516222 is a small molecule that has garnered attention due to its unique chemical structure and biological activity. Recent studies have focused on elucidating its molecular targets and exploring its efficacy in various disease models. Preliminary data suggest that this compound exhibits potent inhibitory effects on specific enzymatic pathways, making it a potential candidate for the treatment of conditions such as cancer, inflammatory diseases, and metabolic disorders.
One of the key studies involving CID 130516222 utilized high-throughput screening techniques to identify its binding partners within the proteome. The results revealed a strong affinity for several kinases involved in cell signaling pathways, particularly those associated with cell proliferation and survival. Further in vitro and in vivo experiments demonstrated that the compound effectively modulates these pathways, leading to reduced tumor growth in preclinical models. These findings highlight the therapeutic potential of CID 130516222 in oncology.
In addition to its anticancer properties, CID 130516222 has also been investigated for its role in modulating immune responses. Recent research indicates that the compound can selectively inhibit certain cytokines and chemokines, thereby attenuating inflammatory processes. This dual functionality—targeting both proliferative and inflammatory pathways—positions CID 130516222 as a versatile tool for drug development, particularly in the context of complex diseases with multifactorial etiologies.
Despite these promising results, challenges remain in the development of CID 130516222 as a therapeutic agent. Pharmacokinetic studies have identified issues related to bioavailability and metabolic stability, which will need to be addressed through structural optimization and formulation strategies. Additionally, further toxicological assessments are required to ensure the safety profile of the compound in human trials. Collaborative efforts between academic researchers and pharmaceutical companies are underway to overcome these hurdles and advance the compound toward clinical evaluation.
In conclusion, CID 130516222 (1851779-92-4) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique mechanism of action and broad therapeutic potential make it a valuable candidate for further development. Continued exploration of its biological effects and optimization of its pharmacological properties will be critical in realizing its full clinical potential. This briefing underscores the importance of interdisciplinary collaboration and innovative approaches in translating promising compounds like CID 130516222 into effective therapies.
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